Fluoroindate glasses
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC2000v069n08ABEH000582
Abstract
The compositions, properties and concepts of the structure of fluoroindate glasses are considered. These glasses are characterised by low phonon energies and hence very low theoretical optical losses in the IR region. According to the vibrational spectroscopic data, the degree of polymerisation of octahedra in fluoroindate glasses is lower than in fluorogallate and fluoroaluminate glasses. The compositions of fluoroindate glasses containing up to nine components cannot be regarded as being completely optimised. Comparative analysis of the chemical and thermal stability of fluoroindate and fluorozirconate glasses was performed. It is shown that the high susceptibility of indium fluoride to hydrolysis accounts for the instability of glasses and optical losses. The prospects for the use of fluoroindate glasses in lasers, fibre optics and scintillation instruments are discussed. The bibliography includes 157 references.
Recommended Literature
- [1] Highly red-emissive salen–indium complexes: impact of 4-amino-substitution on the photophysical properties†
- [2] Nanoengineering TiO2 for evaluating performance in dye sensitized solar cells with natural dyes†
- [3] 49. The bromination of 8-methoxyquinaldine
- [4] Photoluminescence spectra of a conjugated polymer: from films and solutions to single molecules†
- [5] Palladium-catalyzed intramolecular addition of C–N bond to alkynes: a novel approach to 3-diketoindoles†
- [6] Cu-catalyzed decarboxylative annulation of proline derivatives: multi-component synthesis of functionalized chromeno[2,3-c]-pyrrol-9(1H)-one derivatives†
- [7] Growth pathways of exotic Cu@Au core@shell structures: the key role of misfit strain†
- [8] Mesoporous Pd@Pt core–shell nanoparticles supported on multi-walled carbon nanotubes as a sensing platform: application in simultaneous electrochemical detection of anticancer drugs doxorubicin and dasatinib†
- [9] Porous polymeric membranes: fabrication techniques and biomedical applications
- [10] Single-walled carbon nanotubes binding to human telomeric i-motif DNA: significant acceleration of S1 nuclease cleavage rate†
